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Compound of Interest

Compound Name: Calcium polysulfide

Cat. No.: B12789479 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for managing the phytotoxicity of calcium polysulfide in agricultural experiments.

Frequently Asked Questions (FAQs)
Q1: What is calcium polysulfide and what are its primary uses in agriculture?

Calcium polysulfide (CaSₓ), commonly known as lime sulfur, is a fungicide and insecticide

used in agriculture.[1] It is effective against a range of fungal diseases such as powdery

mildew, anthracnose, and scab, and also controls various insects and mites. Its mode of action

involves the release of elemental sulfur, which disrupts fungal cell metabolism and insect

respiration.

Q2: What are the typical symptoms of calcium polysulfide phytotoxicity?

Phytotoxicity symptoms can vary depending on the plant species, concentration of the

application, and environmental conditions. Common symptoms include:

Leaf Burn: Necrosis or browning of leaf tissues, particularly at the margins and tips.

Chlorosis: Yellowing of leaf tissue due to chlorophyll degradation.
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Defoliation: Premature dropping of leaves.[2]

Fruit Russeting: Brown, corky blemishes on the fruit surface.

Stunted Growth: Reduced plant vigor and development.

Leaf Distortion: Curling or malformation of leaves.

Q3: Which plant species are particularly sensitive to calcium polysulfide?

Certain plant species are known to be sensitive to sulfur-based products. It is crucial to consult

literature or conduct small-scale tests before applying to a new species or variety. Known

sensitive plants include:

Apricots

Raspberries

Cucurbits (e.g., cucumbers, melons)

Certain grape varieties (e.g., Marechal Foch, Leon Millot, Brianna)[1]

'Delicious' and 'Cox's Orange Pippin' apples

Q4: What are the primary factors that influence the phytotoxicity of calcium polysulfide?

Several factors can increase the risk of phytotoxicity:

Temperature: High temperatures (generally above 85°F or 29°C) significantly increase the

risk of foliar burn.[1][3]

Sunlight: Application in bright, direct sunlight can exacerbate phytotoxic effects.

Application Timing: Applications on actively growing, tender foliage are more likely to cause

damage than dormant season applications.

Tank Mixes: Mixing with or applying in close succession with certain other products,

especially horticultural oils, can increase phytotoxicity. A minimum of 14 to 30 days between
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oil and lime sulfur applications is often recommended.[1]

Plant Stress: Plants under drought or other physiological stress are more susceptible to

injury.
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Observed Issue Potential Cause Recommended Action

Sudden leaf yellowing and

drop after application.

High application concentration

or application during high

temperatures.

Immediately rinse the foliage

with water if possible. In the

future, reduce the

concentration and apply during

cooler parts of the day (early

morning or late evening).

Brown, corky spots on fruit.
Application during a sensitive

fruit development stage.

Avoid application during and

shortly after flowering. Review

application timing

recommendations for the

specific crop.

Severe leaf burn on a specific

plant variety.

High sensitivity of the variety to

sulfur.

Discontinue use on that

variety. For future experiments,

conduct a small-scale

phytotoxicity test on a few

plants before treating the

entire batch.

Overall stunting of plant growth

after soil drench.

High concentration leading to

root damage.

Leach the soil with ample

water to dilute the

concentration. In the future,

use a lower concentration for

soil applications and ensure

even distribution.

Phytotoxicity observed after a

tank mix.

Incompatibility with another

pesticide or adjuvant.

Review the product labels for

known incompatibilities.

Always perform a jar test for

physical compatibility before

mixing chemicals. Apply tank

mixes to a small test area first.

Data Presentation
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Table 1: Recommended Application Rates of Calcium Polysulfide for Selected Crops and

Targeted Pests/Diseases

Crop

Target

Pest/Diseas

e

Application

Timing

Application

Rate (per

100 gallons

of water)

Annual

Maximum

Application

(lbs CaSₓ

per acre)

Reference

Apples

Scab,

Powdery

Mildew, Mites

Dormant to

Delayed

Dormant

11 gallons 198 [3]

Peaches

Leaf Curl,

Scab,

Shothole

Dormant 10-12 gallons 117

Grapes
Powdery

Mildew
Dormant 6-11 gallons 198 [3]

Cherries
Brown Rot,

Leaf Spot

Growing

Season
0.5 gallons 126 [4]

Blueberries

Phomopsis

Cane and

Twig Blight

Delayed

Dormant
5-6 gallons N/A [4]

Note: These are general recommendations. Always consult the product label for specific

instructions.

Table 2: Environmental Thresholds for Minimizing Calcium Polysulfide Phytotoxicity
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Environmental

Factor
Threshold Recommendation Reference

Temperature > 85°F (29°C) Avoid application. [1][3]

Sunlight Bright, direct sunlight

Apply during early

morning or late

evening.

Plant Moisture Status
Drought-stressed

plants

Ensure adequate soil

moisture before

application.

Time Interval with Oil

Sprays
14-30 days

Do not apply within

this window of an oil

spray.

[1]

Experimental Protocols
Protocol 1: Assessment of Calcium Polysulfide Phytotoxicity

This protocol outlines a method for quantifying the phytotoxicity of calcium polysulfide on a

given plant species.

1. Plant Material and Growth Conditions:

Use healthy, uniform plants of the desired species and variety.
Grow plants in a controlled environment (growth chamber or greenhouse) with consistent
light, temperature, and humidity.
Acclimate plants to the experimental conditions for at least one week prior to treatment.

2. Treatment Application:

Prepare a range of calcium polysulfide concentrations, including a water-only control.
Apply the treatments to the foliage until runoff using a calibrated sprayer to ensure even
coverage.
Include a positive control if a known phytotoxic agent for the plant species is available.
Randomize the placement of treated plants to minimize positional effects.
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3. Data Collection (at 3, 7, and 14 days post-treatment):

Visual Phytotoxicity Rating: Score phytotoxicity on a scale of 0-10, where 0 is no damage
and 10 is complete necrosis.
Chlorophyll Fluorescence: Measure the maximum quantum yield of photosystem II (Fv/Fm)
using a portable fluorometer. A decrease in Fv/Fm indicates stress.
Electrolyte Leakage: Measure the electrical conductivity of a solution in which leaf discs are
incubated to quantify membrane damage.
Biomass Measurement: At the end of the experiment, harvest the above-ground biomass
and measure fresh and dry weight.

4. Data Analysis:

Analyze the data using appropriate statistical methods (e.g., ANOVA, regression analysis) to
determine the dose-response relationship and identify the concentration at which significant
phytotoxicity occurs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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